Cas no 1367974-95-5 (2-(2-Methylpropyl)piperidine-4-carboxylic acid)

• Product Name: 2-(2-Methylpropyl)piperidine-4-carboxylic acid
• CAS No: 1367974-95-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5715997
• PubChem ID: 82406083
• Update Time: 2023-10-17

2-(2-Methylpropyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHYLPROPYL)PIPERIDINE-4-CARBOXYLIC ACID
• 2-(2-METHYLPROPYL)PIPERIDINE-4-CARBOXYLICACID
• EN300-1477078
• 1367974-95-5
• 4-Piperidinecarboxylic acid, 2-(2-methylpropyl)-
• 2-(2-Methylpropyl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H19NO2/c1-7(2)5-9-6-8(10(12)13)3-4-11-9/h7-9,11H,3-6H2,1-2H3,(H,12,13)
• InChI Key： LUPKCCBDIABLFC-UHFFFAOYSA-N
• SMILES： OC(C1CCNC(CC(C)C)C1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 304.8±35.0 °C(Predicted)
• pka: 4.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids